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Compound of Interest

Compound Name: Reveromycin B

Cat. No.: B15563342 Get Quote

Technical Support Center: Reveromycin B
For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to address common challenges encountered when working with Reveromycin B, with

a specific focus on preventing precipitation in stock solutions.

Frequently Asked Questions (FAQs)
Q1: What are the recommended solvents for preparing Reveromycin B stock solutions?

A1: Reveromycin B is soluble in organic solvents such as dimethyl sulfoxide (DMSO), ethanol,

methanol, and dimethylformamide (DMF). It has poor water solubility. For most in vitro

applications, DMSO is a common choice.[1]

Q2: What is the recommended storage condition for Reveromycin B?

A2: Lyophilized Reveromycin B powder should be stored at -20°C and is stable for at least

four years. Stock solutions in organic solvents should be stored at -80°C for up to six months or

at -20°C for up to one month.[1] It is not recommended to store aqueous solutions for more

than one day.

Q3: Why is my Reveromycin B precipitating out of my stock solution?
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A3: Precipitation of Reveromycin B from stock solutions can occur due to several factors:

Solvent Saturation: The concentration of Reveromycin B may exceed its solubility limit in

the chosen solvent.

Temperature Fluctuations: Repeated freeze-thaw cycles can decrease the stability of the

solution, leading to precipitation.

Water Contamination: The presence of water in the organic solvent can reduce the solubility

of the hydrophobic Reveromycin B, causing it to precipitate.

Improper Storage: Storing the solution at a temperature higher than recommended can lead

to degradation and precipitation.

Q4: How can I prevent my Reveromycin B stock solution from precipitating?

A4: To prevent precipitation, it is recommended to:

Prepare stock solutions at a concentration known to be well within the solubility limit.

Use anhydrous (dry) solvents to minimize water contamination.

Aliquot the stock solution into single-use volumes to avoid multiple freeze-thaw cycles.

Store the aliquots at the recommended temperature (-20°C or -80°C).
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Problem Potential Cause Recommended Solution

Precipitate forms immediately

upon dissolving.

Concentration exceeds

solubility limit in the chosen

solvent.

- Try preparing a more dilute

stock solution. - Gently warm

the solution (to 37°C) and use

sonication to aid dissolution. -

Ensure you are using a high-

purity, anhydrous solvent.

Precipitate appears after

storage.

Improper storage temperature

or solvent evaporation.

- Confirm that the stock

solution is stored at -20°C or

-80°C. - Ensure the storage

vial is tightly sealed to prevent

solvent evaporation. - Visually

inspect for any signs of

evaporation.

Precipitate forms after one or

more freeze-thaw cycles.

Compound instability due to

repeated temperature

changes.

- Aliquot the stock solution into

single-use vials to minimize

freeze-thaw cycles. - If a vial

must be thawed multiple times,

ensure it is brought to room

temperature completely and

gently vortexed to re-dissolve

any precipitate before use.

Precipitate forms when diluting

the stock solution into an

aqueous buffer.

"Crashing out" due to poor

aqueous solubility.

- Perform serial dilutions of the

stock solution in the aqueous

buffer rather than a single

large dilution. - Add the stock

solution dropwise to the

aqueous buffer while gently

vortexing. - Consider using a

co-solvent system if

compatible with your

experimental setup.

Data Summary
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While specific quantitative solubility data for Reveromycin B is not readily available in the

searched literature, the following table summarizes its known solubility characteristics and

recommended storage conditions.

Parameter Information

Molecular Weight 660.8 g/mol

Soluble In DMSO, Ethanol, Methanol, Dimethylformamide

Sparingly Soluble In Aqueous Solutions

Storage (Powder) ≥ 4 years at -20°C

Storage (In Solvent)
-80°C for up to 6 months -20°C for up to 1

month[1]

Storage (Aqueous Solution) Not recommended for more than one day

Experimental Protocols
Protocol for Preparing a Reveromycin B Stock Solution in DMSO

This protocol provides a general guideline for preparing a stock solution of Reveromycin B.

The final concentration should be optimized based on experimental needs and solubility limits.

Materials:

Reveromycin B (lyophilized powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom microcentrifuge tubes

Vortex mixer

Pipettes and sterile filter tips

Procedure:
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Equilibrate: Allow the vial of Reveromycin B to come to room temperature before opening to

prevent condensation of atmospheric moisture.

Weigh: Carefully weigh the desired amount of Reveromycin B powder in a sterile

microcentrifuge tube.

Add Solvent: Add the calculated volume of anhydrous DMSO to achieve the desired stock

concentration. It is recommended to start with a concentration of 10 mM or lower to minimize

the risk of precipitation.

Dissolve: Vortex the solution until the Reveromycin B is completely dissolved. If necessary,

gently warm the tube to 37°C or use a sonicator bath for a few minutes to aid dissolution.

Aliquot: Dispense the stock solution into single-use, light-protected, and tightly sealed vials.

Store: Store the aliquots at -20°C for short-term use (up to 1 month) or at -80°C for long-term

storage (up to 6 months).

Visualizations
Troubleshooting Workflow for Reveromycin B Precipitation
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Troubleshooting Workflow for Reveromycin B Precipitation

Precipitate Observed in Reveromycin B Solution

When did precipitation occur?

Immediately upon dissolving After storage Upon dilution in aqueous buffer

Potential Cause:
Exceeds solubility limit

Potential Cause:
Improper storage or
freeze-thaw cycles

Potential Cause:
Poor aqueous solubility

Solution:
- Prepare a more dilute stock

- Gently warm/sonicate
- Use anhydrous solvent

Solution:
- Store at -20°C or -80°C

- Aliquot into single-use vials
- Ensure vial is tightly sealed

Solution:
- Perform serial dilutions

- Add stock dropwise to buffer
- Consider a co-solvent
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Mechanism of Action of Reveromycin A

Protein Synthesis

Isoleucine

Isoleucyl-tRNA Synthetase
(IleRS)

tRNA-Ile

Isoleucyl-tRNA-Ile

  ATP -> AMP + PPi

Ribosome

Protein Synthesis

Reveromycin A

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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